Cas no 5469-18-1 ( )

  structure
  structure
Product Name: 
CAS No:5469-18-1
MF:C8H12N2O2
MW:168.193081855774
CID:942571
PubChem ID:231193
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • DTXSID60969982
    • NSC26910
    • 5469-18-1
    • NSC-26910
    • 2,5-diethoxypyrimidine
    • SCHEMBL3819124
    •  
    • Inchi: 1S/C8H12N2O2/c1-3-11-7-5-9-8(10-6-7)12-4-2/h5-6H,3-4H2,1-2H3
    • InChI Key: VNVQWDLQYPWIQM-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=NC(=NC=1)OCC

Computed Properties

  • Exact Mass: 168.08996
  • Monoisotopic Mass: 168.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 44.2Ų

Experimental Properties

  • Density: 1.071
  • Boiling Point: 270.3°C at 760 mmHg
  • Flash Point: 99.1°C
  • Refractive Index: 1.486
  • PSA: 44.24
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